![molecular formula C12H16ClNO2 B2618855 Methyl 2,3,4,5-tetrahydro-1H-2-benzazepine-1-carboxylate;hydrochloride CAS No. 2126160-44-7](/img/structure/B2618855.png)
Methyl 2,3,4,5-tetrahydro-1H-2-benzazepine-1-carboxylate;hydrochloride
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Overview
Description
Synthesis Analysis
The synthesis of related compounds, such as 5-hydroxy-2,3,4,5-tetrahydro-[1H]-2-benzazepin-4-ones, involves base-promoted addition of 2-(tert-butoxycarbonylamino)methyl-1,3-dithiane with 2-(tert-butyldimethylsiloxymethyl)benzyl chloride . This process leads to the formation of a dithiane derivative of the parent 2,3,4,5-tetrahydro-[1H]-2-benzazepin-4-one .Mechanism of Action
Target of Action
Methyl 2,3,4,5-tetrahydro-1H-2-benzazepine-1-carboxylate hydrochloride is a biologically active compound . .
Biochemical Pathways
Benzazepines, a class of compounds to which this compound belongs, have been found to exhibit a range of biological activities, including potential treatments for cardiovascular diseases, rheumatoid arthritis, diabetic retinopathy, osteoporosis, and acute renal failure .
Advantages and Limitations for Lab Experiments
Methyl 2,3,4,5-tetrahydro-1H-2-benzazepine-1-carboxylate;hydrochloride has several advantages for lab experiments. It is a well-established and widely used compound in the scientific community, and its synthesis method is relatively simple. The compound is also highly selective for the D1 dopamine receptor, which allows for specific investigation of the effects of dopamine receptor activation. However, one limitation of the compound is its relatively short half-life, which may limit its use in certain experiments.
Future Directions
There are several future directions for the investigation of methyl 2,3,4,5-tetrahydro-1H-2-benzazepine-1-carboxylate;hydrochloride. One potential area of research is the development of new compounds that are more potent and selective for the D1 dopamine receptor. Another area of research is the investigation of the compound's potential therapeutic applications in the treatment of cognitive disorders, such as Alzheimer's disease and schizophrenia. Additionally, the compound may have potential applications in the field of synthetic biology, where it could be used to control gene expression in engineered cells.
Synthesis Methods
Methyl 2,3,4,5-tetrahydro-1H-2-benzazepine-1-carboxylate;hydrochloride can be synthesized by reacting methyl anthranilate with cyclohexanone in the presence of sodium ethoxide. The product is then reacted with hydrochloric acid to obtain the hydrochloride salt form. The synthesis method is relatively simple and has been well-established in the literature.
Scientific Research Applications
Methyl 2,3,4,5-tetrahydro-1H-2-benzazepine-1-carboxylate;hydrochloride has been extensively used in scientific research to investigate the mechanism of action of dopamine receptors. It has been reported to be a selective agonist of the D1 dopamine receptor, which plays an important role in the regulation of various physiological processes, including motor control, reward, and cognition. The compound has also been used to study the effects of dopamine receptor activation on neuronal excitability, synaptic plasticity, and gene expression.
properties
IUPAC Name |
methyl 2,3,4,5-tetrahydro-1H-2-benzazepine-1-carboxylate;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO2.ClH/c1-15-12(14)11-10-7-3-2-5-9(10)6-4-8-13-11;/h2-3,5,7,11,13H,4,6,8H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODNBEYCDJNNORM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1C2=CC=CC=C2CCCN1.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2126160-44-7 |
Source
|
Record name | methyl 2,3,4,5-tetrahydro-1H-2-benzazepine-1-carboxylate hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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